Cas no 1359822-69-7 (2-(chloromethyl)-4,5-dimethyl-1H-imidazole)

• Product Name: 2-(chloromethyl)-4,5-dimethyl-1H-imidazole
• CAS No: 1359822-69-7
• MF: C₆H₉ClN₂
• MW: 144.602060079575
• MDL: MFCD21364392
• CID: 5159747
• PubChem ID: 71687236
• Update Time: 2023-11-24

2-(chloromethyl)-4,5-dimethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(chloromethyl)-4,5-dimethyl-
• 2-(chloromethyl)-4,5-dimethyl-1H-imidazole

• MDL： MFCD21364392
• Inchi： 1S/C6H9ClN2/c1-4-5(2)9-6(3-7)8-4/h3H2,1-2H3,(H,8,9)
• InChI Key： XJXYKLXPQJXSPJ-UHFFFAOYSA-N
• SMILES： C1(CCl)NC(C)=C(C)N=1

Computed Properties

• Exact Mass: 180.022
• Monoisotopic Mass: 180.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles